4-methoxy-N-[5-nitro-2-(1-pyrrolidinyl)phenyl]benzamide

• IUPAC Name: 4-methoxy-N-(5-nitro-2-pyrrolidin-1-ylphenyl)benzamide
• InChI: InChI=1S/C18H19N3O4/c1-25-15-7-4-13(5-8-15)18(22)19-16-12-14(21(23)24)6-9-17(16)20-10-2-3-11-20/h4-9,12H,2-3,10-11H2,1H3,(H,19,22)
• InChI Key: YPRUQGIWQCCPJV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])N3CCCC3
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol
• Solubility: 2.6 [ug/mL] (The mean of the results at pH 7.4)

Description

4-methoxy-N-[5-nitro-2-(1-pyrrolidinyl)phenyl]benzamide is a chemical compound that has gained significant attention in the scientific research community. This compound is commonly referred to as 4-MeONPBP and is a member of the phenylpiperazine class of compounds. It has been found to have potential applications in the field of neuroscience and has been the subject of numerous scientific studies.

Mechanism of Action

The mechanism of action of 4-MeONPBP involves its binding to the serotonin 5-HT1A receptor. This binding activates the receptor, leading to the release of neurotransmitters such as serotonin, dopamine, and norepinephrine. This can result in an increase in mood, reduction in anxiety, and improvement in cognitive function.
Biochemical and Physiological Effects:
Studies have shown that 4-MeONPBP has a number of biochemical and physiological effects. It has been found to increase levels of serotonin, dopamine, and norepinephrine in the brain, leading to an improvement in mood and cognitive function. It has also been found to reduce anxiety and stress levels in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-MeONPBP in lab experiments is its high affinity for the serotonin 5-HT1A receptor, which allows for precise targeting of this receptor. However, one limitation is that its effects on other neurotransmitters and receptors in the brain are not fully understood, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 4-MeONPBP. One area of interest is its potential as a treatment for depression and anxiety disorders. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential as a tool for studying the serotonin 5-HT1A receptor and its role in mood regulation and cognitive function. Finally, studies are needed to further elucidate the biochemical and physiological effects of 4-MeONPBP and its potential interactions with other neurotransmitters and receptors in the brain.

Scientific Research Applications

4-MeONPBP has been the subject of numerous scientific studies due to its potential applications in the field of neuroscience. It has been found to have a high affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This makes it a potential candidate for the development of new antidepressant and anxiolytic drugs.